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Compound of Interest

Compound Name: Angelic Anhydride

Cat. No.: B592597 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative overview of the kinetic studies of angelic anhydride
reactions. Due to a lack of available literature and specific experimental data on the reaction

kinetics of angelic anhydride, this document focuses on the kinetic data of structurally similar

and commercially significant anhydrides, namely maleic anhydride and acetic anhydride. The

reactivity of these compounds provides a reasonable proxy for estimating the kinetic behavior

of angelic anhydride. Furthermore, a comparison with acyl chlorides is included to offer a

broader perspective on acylation agent reactivity.

Introduction to Angelic Anhydride and its Reactivity
Angelic anhydride, systematically named [(Z)-2-methylbut-2-enoyl] (Z)-2-methylbut-2-enoate,

is an unsaturated aliphatic acid anhydride. While specific kinetic data for angelic anhydride is

not readily available in published literature, its structure suggests it will undergo nucleophilic

acyl substitution reactions typical of acid anhydrides. These reactions include hydrolysis,

alcoholysis, and aminolysis, leading to the formation of angelic acid, angelate esters, and

angelamides, respectively. The rates of these reactions are expected to be influenced by the

nature of the nucleophile, solvent polarity, temperature, and the presence of catalysts.

Comparative Kinetic Data
To provide a quantitative basis for understanding the potential reactivity of angelic anhydride,

this section presents kinetic data for the reactions of maleic anhydride and acetic anhydride
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with various nucleophiles.

Hydrolysis Kinetics
The hydrolysis of acid anhydrides yields two equivalents of the corresponding carboxylic acid.

This reaction is typically pseudo-first-order when water is in large excess.

Anhydrid
e

Nucleoph
ile

Solvent
Temperat
ure (°C)

Rate
Constant
(k)

Activatio
n Energy
(Ea)
(kJ/mol)

Referenc
e

Maleic

Anhydride
Water

Neutral

Aqueous
25 0.015 s⁻¹

Not

Specified
[1]

Acetic

Anhydride
Water Water 15

0.0631

min⁻¹
53.4 [2]

20
0.0924

min⁻¹
[2]

25
0.169

min⁻¹
[2]

35
0.2752

min⁻¹
[2]

Acetyl

Chloride
Water

Acetone-

Water
-35 to 10

Varies with

solvent

Not

Specified

Aminolysis Kinetics
The reaction of acid anhydrides with amines produces amides and a carboxylate salt. The

reaction is generally second-order.
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Anhydride Nucleophile Solvent
Temperatur
e (°C)

Second-
Order Rate
Constant
(k) (M⁻¹s⁻¹)

Reference

Maleic

Anhydride

Primary

Amines
pH 4 25

3 x 10² to 1 x

10⁵

Succinic

Anhydride
Aniline Not Specified 67

0.217 L

mol⁻¹min⁻¹

Alcoholysis Kinetics
The alcoholysis of acid anhydrides yields an ester and a carboxylic acid. The reaction rate is

dependent on the alcohol's structure and the presence of catalysts.

Anhydrid
e

Nucleoph
ile

Catalyst
Temperat
ure (K)

Reaction
Order

Activatio
n Energy
(Ea)
(kJ/mol)

Referenc
e

Maleic

Anhydride
Butanols

H₂SO₄,

Phosphotu

ngstic acid,

etc.

383 - 413

Second-

order

overall

Varies with

catalyst

Acetic

Anhydride

Isobutyl

alcohol

Base-

catalyzed

Not

Specified

Second-

order

Not

Specified

Benzoyl

Chloride
n-Propanol None 25

Pseudo-

first-order

Not

Specified

Experimental Protocols
Detailed methodologies are crucial for the reproducibility and interpretation of kinetic data.

Below are generalized protocols for studying the kinetics of anhydride reactions.

General Protocol for Hydrolysis Kinetics Study
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Reactant Preparation: A stock solution of the anhydride in a dry, inert solvent (e.g., acetone)

is prepared. Deionized water is used as the nucleophile.

Reaction Initiation: The reaction is initiated by injecting a small volume of the anhydride stock

solution into a thermostated vessel containing a large excess of water, with vigorous stirring.

Monitoring the Reaction: The progress of the reaction is monitored by a suitable analytical

technique:

UV-Vis Spectroscopy: If the anhydride or product has a distinct chromophore, the change

in absorbance over time can be followed.

FTIR Spectroscopy: The disappearance of the characteristic anhydride carbonyl peaks

(around 1780 and 1850 cm⁻¹) and the appearance of the carboxylic acid carbonyl peak

(around 1700-1725 cm⁻¹) can be monitored in situ.

Conductivity Measurement: The formation of carboxylic acid increases the conductivity of

the solution, which can be measured over time.

Titration: Aliquots of the reaction mixture can be withdrawn at specific time intervals,

quenched (e.g., by adding an excess of a reagent that reacts quickly with the anhydride),

and then titrated to determine the concentration of the carboxylic acid formed.

Data Analysis: The concentration of the anhydride at different times is calculated from the

analytical data. The rate constant is then determined by fitting the concentration-time data to

the appropriate integrated rate law (typically pseudo-first-order). The effect of temperature on

the rate constant is used to calculate the activation energy using the Arrhenius equation.

General Protocol for Aminolysis and Alcoholysis
Kinetics
The protocol is similar to hydrolysis, with the following modifications:

Solvent: A dry, aprotic solvent is typically used to prevent competing hydrolysis.

Nucleophile Concentration: The reaction can be run under pseudo-first-order conditions with

a large excess of the amine or alcohol, or under second-order conditions with concentrations
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of the anhydride and nucleophile being of the same order of magnitude.

Analytical Techniques: In addition to spectroscopic methods, gas chromatography (GC) or

high-performance liquid chromatography (HPLC) can be used to monitor the disappearance

of reactants and the formation of products.

Visualizations
Signaling Pathways and Reaction Mechanisms
The following diagrams illustrate the general mechanisms for the reactions of acid anhydrides.

Hydrolysis

Angelic Anhydride Tetrahedral Intermediate
+ H2O

Protonated Intermediate
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Click to download full resolution via product page

Caption: General mechanism for the hydrolysis of an acid anhydride.

Alcoholysis

Angelic Anhydride Tetrahedral Intermediate
+ R'OH

Protonated Intermediate
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Click to download full resolution via product page

Caption: General mechanism for the alcoholysis of an acid anhydride.
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Aminolysis
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Click to download full resolution via product page

Caption: General mechanism for the aminolysis of an acid anhydride.

Experimental Workflow
The following diagram illustrates a typical workflow for a kinetic study of an anhydride reaction.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b592597?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Reactant Solutions
(Anhydride and Nucleophile)

Initiate Reaction
(Mix Reactants)

Set up Thermostated
Reaction Vessel

Monitor Reaction Progress
(e.g., Spectroscopy, Titration)

Collect Data
(Concentration vs. Time)

Data Analysis
(Determine Rate Constant)

Repeat at Different
Temperatures

Calculate Activation Energy
(Arrhenius Plot)

Click to download full resolution via product page

Caption: A typical experimental workflow for a kinetic study.

Comparison with Alternative Acylating Agents
Acid anhydrides are one of several classes of acylating agents. Acyl chlorides are generally

more reactive.
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Reactivity: The general order of reactivity for common acylating agents is: Acyl Halides >

Acid Anhydrides > Esters > Amides.

Acyl Chlorides: Acyl chlorides, such as acetyl chloride and benzoyl chloride, are highly

reactive due to the excellent leaving group ability of the chloride ion. Their hydrolysis is often

vigorous. This high reactivity can sometimes be a disadvantage, leading to lower selectivity

in the presence of multiple nucleophiles.

Handling: Acid anhydrides are generally less volatile and less sensitive to atmospheric

moisture than the corresponding acyl chlorides, making them easier and safer to handle.

Conclusion
While direct kinetic data for angelic anhydride reactions are currently unavailable, a

comparative analysis of related anhydrides like maleic and acetic anhydride provides valuable

insights into its expected reactivity. Angelic anhydride is anticipated to undergo hydrolysis,

alcoholysis, and aminolysis at rates that are intermediate between the more reactive acyl

chlorides and less reactive esters. The provided kinetic data for analogous compounds, along

with the generalized experimental protocols and reaction mechanisms, should serve as a

useful guide for researchers designing and interpreting experiments involving angelic
anhydride. Further experimental studies are warranted to elucidate the specific kinetic

parameters for the reactions of this particular anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b592597#kinetic-studies-of-angelic-anhydride-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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